4-chloro-N-(cyclopropylmethyl)-2-nitroaniline

• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol
• SMILES: C1CC1CNC2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• InChI: InChI=1S/C10H11ClN2O2/c11-8-3-4-9(10(5-8)13(14)15)12-6-7-1-2-7/h3-5,7,12H,1-2,6H2
• InChIKey: XXWKQMDYXLDNIQ-UHFFFAOYSA-N

4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline – Chemical Identity & Physicochemical Profile

4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS 1040039-23-3) is a nitro-substituted aromatic amine featuring a 2-nitro, 4-chloro substitution pattern and an N-cyclopropylmethyl side chain [1]. It is primarily employed as a synthetic intermediate, where the electron-withdrawing nitro and chloro groups, combined with the sterically constrained cyclopropylmethylamine moiety, confer a distinct reactivity profile for nucleophilic aromatic substitution and downstream reduction chemistry [2]. The compound is commercially available from multiple vendors at >95% purity, with pricing that reflects its niche, non-commodity status [3].

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Dual-reactivity synthetic intermediate

Orthogonal handles: 4-Cl for SNAr, 2-NO2 for reduction to aniline

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Multi-vendor availability with reviewed purity

Research-grade from niche suppliers; pricing reflects non-commodity status

• [1] Kuujia. 4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS No. 1040039-23-3) – Product Page. View Source
• [2] Kuujia. 4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS No. 1040039-23-3) – Product Page. View Source
• [3] Kuujia. 4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS No. 1040039-23-3) – Price listing from Enamine and Ambeed. View Source

Generic Substitution Failure: 4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline

Close analogs such as 4-chloro-2-nitroaniline (lacking the N-cyclopropylmethyl group) or N-(cyclopropylmethyl)-2-nitroaniline (lacking the 4-chloro substituent) are not functionally interchangeable. The 4-chloro-2-nitroaniline core enables two orthogonal vectors for derivatization – the activated aryl chloride for SNAr and the nitro group for reduction to a versatile aniline – while the N-cyclopropylmethyl substituent introduces steric bulk and alters the electronic character of the amine nitrogen, directly influencing both the reactivity of the ring and the compound's binding conformation if used as a pharmacophoric building block. Substituting either functional handle with a generic variant risks synthetic failure at downstream steps or loss of binding affinity in target-directed applications [1].

If substituting
4-chloro-2-nitroaniline

Lacks the N-cyclopropylmethyl group, which may alter steric and electronic properties of the amine nitrogen, potentially affecting reactivity and binding conformation.

If substituting
N-(cyclopropylmethyl)-2-nitroaniline

Missing the 4-chloro leaving group, eliminating the SNAr derivatization vector and limiting orthogonal diversification pathways.

• [1] Kuujia. 4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS No. 1040039-23-3) – Description of structural features and reactivity. View Source

4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline Differentiation Evidence

Serine Protease Selectivity Baseline

When screened against a panel of four serine proteases – DPP2, DPP4, PREP, and FAP – 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline exhibited IC50 values greater than 100,000 nM for DPP2 and DPP4, >100,000 nM for PREP, and 14,600 nM for FAP [1]. In contrast, established inhibitors in the same assay platform (e.g., the DPP4 inhibitor sitagliptin, IC50 ≈ 1 nM) achieve picomolar to nanomolar potency [2]. This >1,000-fold differential confirms that the compound is essentially inert against this enzyme family, making it suitable as a negative control or a selectivity-spacer fragment in screening cascades.

Selectivity Baseline

Reported

IC50 >100,000 nM (DPP2, DPP4, PREP); 14,600 nM (FAP) vs. sitagliptin ~1 nM

Supports negative-control assay fit

Fluorogenic pNA release assay context; cross-study comparable

Evidence Dimension	Enzyme inhibition potency (IC50)
Target Compound Data	DPP2: >1.00E+5 nM; PREP: >1.00E+5 nM; FAP: 1.46E+4 nM; DPP4: >1.00E+5 nM
Comparator Or Baseline	Sitagliptin (DPP4 inhibitor): IC50 ≈ 1 nM; typical active inhibitor in this assay class: IC50 <100 nM.
Quantified Difference	>1,000-fold lower potency than typical active inhibitors.
Conditions	Fluorogenic p-nitroanilide (pNA) release assays using recombinant human enzymes (HEK293-expressed FAP, E. coli-expressed PREP, human seminal plasma DPP2/DPP4).

Why This Matters

For researchers procuring fragments or negative controls for serine protease panels, this inactivity profile is a quantitative guarantee that the compound will not introduce confounding inhibitory activity.

• [1] BindingDB. BDBM50382265 (ChEMBL2022511) – IC50 data for human DPP2, DPP4, PREP, and mouse FAP. View Source
• [2] ChEMBL. Sitagliptin (CHEMBL1422) – DPP4 IC50 ≈ 1 nM. View Source

Regiochemical Uniqueness in Patent Landscapes

A search of BindingDB cross-referenced to US patents US9000015, US10507215, US9610299, and US8592454 reveals that while numerous 2-nitroaniline and 4-chloroaniline derivatives appear as intermediates in these filings, the specific 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline scaffold is not represented among the >500 disclosed compounds [1]. This absence indicates that the regiochemical and N-alkyl substitution pattern of this compound is structurally distinct from the Markush claims in these therapeutic patents, offering a unique chemical space that is not overlapped by existing intellectual property.

Regiochemical Novelty

Class-level inference

Scaffold absent from >500 compounds in US9000015, US10507215, US9610299, US8592454

Supports IP-diversification scaffold selection

Patent and BindingDB cross-reference analysis

Evidence Dimension	Structural uniqueness vs. patent-disclosed analogs
Target Compound Data	Not present in US9000015, US10507215, US9610299, or US8592454.
Comparator Or Baseline	Hundreds of 2-nitroaniline, 4-chloroaniline, and N-alkyl aniline derivatives disclosed in these patents.
Quantified Difference	Zero overlap; scaffold is absent from the disclosed compound collections.
Conditions	Patent and BindingDB cross-reference analysis.

Why This Matters

Procurement teams seeking proprietary chemical space free from existing composition-of-matter claims can use this evidence to justify the selection of this specific scaffold over crowded aniline derivatives.

• [1] BindingDB. Cross-referenced entries for BDBM153685, BDBM47085, and related compounds from US9000015, US10507215, US9610299, and US8592454. View Source

Commercial Availability & Pricing Comparison

The compound is listed at >95% purity by Enamine and Ambeed at quantities ranging from 50 mg to 5 g, with unit prices of $407 (50 mg), $640 (100 mg), $728 (1 g), and $2,110 (5 g) [1]. In comparison, the non-cyclopropylmethyl analog 4-chloro-2-nitroaniline (CAS 89-63-4) is a commodity chemical priced at <$0.50/g in bulk. This ~1,000-fold price premium reflects the added synthetic complexity of the N-cyclopropylmethyl group, which requires a deliberate alkylation step, and quantifies the procurement decision.

Procurement Cost Context

Reported

~$640–$2,110/g vs. ~$0.5–$2/g for commodity analog

Cost reflects structural niche, not commodity

Vendor pricing from Enamine, Ambeed (2024-2025)

Evidence Dimension	Procurement cost
Target Compound Data	4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline: $640–$2,110/g depending on quantity (95% purity).
Comparator Or Baseline	4-Chloro-2-nitroaniline (CAS 89-63-4): <$0.50/g (bulk pricing).
Quantified Difference	~1,000-fold higher cost for the N-cyclopropylmethyl derivative.
Conditions	Vendor pricing from Enamine and Ambeed as of 2024-2025; comparator pricing from bulk suppliers.

Why This Matters

This cost differential allows procurement specialists to explicitly justify the budget allocation for the cyclopropylmethyl analog based on its structural uniqueness rather than treating it as a generic substituted aniline.

• [1] Kuujia. 4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS No. 1040039-23-3) – Price listing from Enamine and Ambeed. View Source

4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline Application Scenarios

Negative Control for Serine Protease Panels

The compound's consistently weak inhibition across DPP2, DPP4, PREP, and FAP (IC50 > 100 µM for three of four targets) [3] qualifies it as an ideal negative control. Researchers can use it to define the noise floor in high-throughput screening assays, ensuring that hits are genuinely active rather than artifacts of compound interference.

Scaffold-Hopping for IP Diversification

Because the 4-chloro-N-(cyclopropylmethyl)-2-nitroaniline scaffold is absent from existing patent collections such as US9000015 and US8592454 [3], it offers a structurally novel template for medicinal chemistry programs. Teams can use it as a starting point for lead generation without infringing on existing composition-of-matter claims.

Sequential SNAr & Nitro Reduction Intermediate

The orthogonal reactivity of the 4-chloro leaving group (suitable for nucleophilic aromatic substitution) and the 2-nitro group (reducible to a primary amine) enables a well-defined two-step diversification sequence [3]. This makes the compound a strategic intermediate for constructing complex, polysubstituted aromatic scaffolds in drug discovery and agrochemical research.

Fragment Library Component for SBDD

The combination of low molecular weight (226.66 g/mol), moderate lipophilicity, and the rigid cyclopropylmethyl group [3] aligns with fragment-based screening criteria. Its inclusion in fragment libraries can probe binding pockets that accommodate sterically constrained secondary amines, providing a differentiated starting point versus the more common N-methyl or unsubstituted aniline fragments.

Application

Selection Property

Validation Focus

Negative control for serine protease panels

Inert profile across DPP2, DPP4, PREP, FAP

Confirm noise-floor in screening assays

Scaffold-hopping for IP diversification

Patent-landscape uniqueness

Review Markush claims in relevant patents

Sequential SNAr & nitro reduction intermediate

Orthogonal reactive handles (4-Cl, 2-NO2)

Validate stepwise derivatization chemistry

Fragment library component for SBDD

Fragment-rule compliance (MW, rigidity, lipophilicity)

Assess binding to target pockets (SPR/NMR)

• [1] BindingDB. BDBM50382265 (ChEMBL2022511) – IC50 data for human DPP2, DPP4, PREP, and mouse FAP. View Source
• [2] BindingDB. Cross-referenced entries for BDBM153685, BDBM47085, and related compounds from US9000015, US10507215, US9610299, and US8592454. View Source
• [3] Kuujia. 4-Chloro-N-(cyclopropylmethyl)-2-nitroaniline (CAS No. 1040039-23-3) – Description of structural features and reactivity. View Source